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Compound of Interest

Compound Name: 4-Amino-3-(tert-butyl)benzonitrile

Cat. No.: B3179613

Technical Guide: 4-Amino-3-(tert-
butyl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-3-(tert-butyl)benzonitrile is a substituted benzonitrile compound with potential
applications as a key intermediate in the synthesis of agrochemicals and pharmaceuticals.[1]
Its structure, featuring an amino group, a nitrile group, and a sterically hindering tert-butyl
group, makes it a versatile building block for the creation of complex molecules.[2] This
technical guide provides a summary of the available chemical properties, a general synthesis
methodology, and other relevant information for researchers and drug development
professionals.

Chemical and Physical Properties

Experimentally determined quantitative data for several key physical properties of 4-Amino-3-
(tert-butyl)benzonitrile, such as melting point, boiling point, pKa, and solubility, are not readily
available in the public domain. The information that has been compiled from various sources is
presented in the table below.
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Property Value Source
CAS Number 1369783-60-7 [2][3]
Molecular Weight 174.24 g/mol [2][3]
Molecular Formula Ci11H1aN2

Purity >98% (Commercially available) [3]
Storage 2-8°C, light-proof, inert gas [4]

Note: This table summarizes the limited available data. Further experimental characterization is
required for a complete understanding of the compound's properties.

Synthesis Methodology

The most commonly described method for the synthesis of 4-Amino-3-(tert-butyl)benzonitrile
IS a two-step process starting from 4-tert-butylbenzonitrile.[2] This process involves an initial
nitration reaction followed by a reduction of the nitro group.

Experimental Protocol

Detailed experimental protocols with specific reagent quantities, reaction conditions
(temperature, time), and purification methods are not extensively documented in the available
literature. The following is a generalized procedure based on established chemical principles
for this reaction sequence.

Step 1: Nitration of 4-tert-butylbenzonitrile

A mixture of concentrated nitric acid and sulfuric acid is used to generate the nitronium ion
(NO2%), which then acts as an electrophile. The directing effects of the tert-butyl and nitrile
groups on the benzene ring favor the introduction of the nitro group at the 3-position, yielding 3-
nitro-4-(tert-butyl)benzonitrile.[2]

Step 2: Reduction of 3-nitro-4-(tert-butyl)benzonitrile

The nitro group of 3-nitro-4-(tert-butyl)benzonitrile is then reduced to a primary amine. This
transformation can be achieved using various reducing agents, such as catalytic hydrogenation
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(e.g., H2 with a palladium catalyst) or chemical reduction with metals in an acidic medium (e.qg.,
iron in acetic acid).[2]

Purification

Standard laboratory purification techniques, such as column chromatography or
recrystallization, would be employed to isolate and purify the final product, 4-Amino-3-(tert-
butyl)benzonitrile. The specific solvent systems and conditions would need to be determined
empirically.

Spectroscopic Data

While predicted *H and 3C NMR data for 4-Amino-3-(tert-butyl)benzonitrile are available,
experimentally obtained and verified spectra are not widely published.[2] Researchers
characterizing this compound would need to perform their own spectroscopic analysis (NMR,
IR, Mass Spectrometry) to confirm its identity and purity.

Signaling Pathways and Biological Activity

As of the latest available information, there is no published research detailing the interaction of
4-Amino-3-(tert-butyl)benzonitrile with any specific signaling pathways or its biological
activity. Its primary known utility is as a synthetic intermediate.[1] Further research is required
to explore any potential pharmacological or biological effects.

Visualizations
Synthesis Workflow

The following diagram illustrates the general two-step synthesis of 4-Amino-3-(tert-
butyl)benzonitrile.

Nitration Reduction

( 4-tert-butylbenzonitrile ) (HNO3, H2504) > (e.g., Ho/Pd)

Click to download full resolution via product page

Caption: General synthesis of 4-Amino-3-(tert-butyl)benzonitrile.
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Conclusion

4-Amino-3-(tert-butyl)benzonitrile is a chemical intermediate with established synthetic
routes. However, a comprehensive public dataset of its experimental chemical and physical
properties, as well as its biological activity, is currently lacking. The information provided in this
guide serves as a foundational resource for researchers, highlighting the known aspects of this
compound and identifying areas where further investigation is needed. Professionals working
with this chemical should exercise standard laboratory safety precautions and conduct their
own analyses to verify its properties for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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